Cas no 5719-46-0 (Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl-)

Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl- structure
5719-46-0 structure
Product Name:Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl-
CAS No:5719-46-0
MF:C7H7ClN2S
MW:186.661878824234
CID:373616
PubChem ID:79796
Update Time:2025-04-19

Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,4-d]pyrimidine,4-chloro-5,7-dihydro-2-methyl-
    • 4-chloro-2-methyl-5,7-dihydrothieno[3,4-d]pyrimidine
    • 4-Chloro-5,7-dihydro-2-methylthieno(3,4-d)pyrimidine
    • Thieno(3,4-d)pyrimidine, 4-chloro, 5,7-dihydro-2-methyl
    • Thieno(3,4-d)pyrimidine, 4-chloro-5,7-dihydro-2-methyl-
    • EINECS 227-222-2
    • Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-
    • UNII-FK57N775CT
    • NS00033661
    • AKOS017975492
    • 5719-46-0
    • FK57N775CT
    • DTXSID6063989
    • 4-CHLORO-2-METHYL-5,7-DIHYDROTHIENO(3,4-D)PYRIMIDINE
    • 4-Chloro-5,7-dihydro-2-methylthieno[3,4-d]pyrimidine
    • Inchi: 1S/C7H7ClN2S/c1-4-9-6-3-11-2-5(6)7(8)10-4/h2-3H2,1H3
    • InChI Key: RYAXUNIIQRQNMK-UHFFFAOYSA-N
    • SMILES: ClC1C2CSCC=2N=C(C)N=1

Computed Properties

  • Exact Mass: 186.00201
  • Monoisotopic Mass: 186.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51.1A^2

Experimental Properties

  • Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 70-72 ºC
  • Boiling Point: 324.3°Cat760mmHg
  • Flash Point: 149.9°C
  • Refractive Index: 1.641
  • Solubility: Very slightly soluble (0.26 g/l) (25 º C),
  • PSA: 25.78
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